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Compound of Interest

Compound Name: Dodecyltrimethoxysilane

Cat. No.: B1293929

An In-depth Technical Guide on Dodecyltrimethoxysilane: Molecular Weight and Formula

This technical guide provides a detailed analysis of the molecular weight and chemical formula
of Dodecyltrimethoxysilane, a versatile organosilicon compound. The information is intended
for researchers, scientists, and professionals in drug development and materials science who
utilize or study this compound.

Chemical Formula and Molecular Structure

Dodecyltrimethoxysilane is an alkyltrimethoxysilane with a long dodecyl chain attached to the
silicon atom. Its chemical structure is fundamental to its hydrophobic and surface-modifying
properties.

Chemical Formula: C15H3403Si[1][2][3][4][5]

This formula indicates that each molecule of Dodecyltrimethoxysilane is composed of 15
carbon atoms, 34 hydrogen atoms, 3 oxygen atoms, and 1 silicon atom.

Molecular Weight

The molecular weight of a compound is a critical parameter for stoichiometric calculations in
chemical reactions and for various analytical techniques. It is determined by the sum of the
atomic weights of its constituent atoms.

Molecular Weight: Approximately 290.51 g/mol [2][3][4]
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The molecular weight is a key identifier and is essential for converting between mass and molar
quantities of the substance.

Data Presentation: Atomic Composition and
Molecular Weight Calculation

The following table summarizes the atomic composition of Dodecyltrimethoxysilane and the
calculation of its molecular weight.

Total

Constituent Number of Atomic Weight L
Symbol Contribution (

Element Atoms (g/mol)

g/mol )
Carbon C 15 12.011 180.165
Hydrogen H 34 1.008 34.272
Oxygen O 3 15.999 47.997
Silicon Si 1 28.085 28.085
Total 290.519

Atomic weights are based on standard IUPAC values and may vary slightly based on isotopic
composition.

Visualization of Molecular Components

The following diagram illustrates the elemental components that constitute a molecule of
Dodecyltrimethoxysilane.
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Elemental Composition of Dodecyltrimethoxysilane
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Caption: Elemental breakdown of Dodecyltrimethoxysilane.

Experimental Protocols for Molecular Weight
Determination

While the molecular weight is calculated from the chemical formula, it can be experimentally
verified using various analytical techniques. A standard method for this purpose is Mass
Spectrometry.

Experimental Protocol: Mass Spectrometry Analysis of Dodecyltrimethoxysilane

Sample Preparation: A dilute solution of Dodecyltrimethoxysilane is prepared in a suitable
volatile organic solvent, such as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer and ionized. Electron
lonization (EIl) or Electrospray lonization (ESI) can be used. ESI is often preferred for its soft
ionization, which minimizes fragmentation.

e Mass Analysis: The ionized molecules (and any fragments) are separated based on their
mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: The detector records the abundance of ions at each m/z value.

o Data Interpretation: The resulting mass spectrum will show a peak corresponding to the
molecular ion [M]+ or a protonated molecule [M+H]+. The m/z value of this peak provides the
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experimental molecular weight of the compound. For Dodecyltrimethoxysilane, a
prominent peak would be expected around m/z 290.5.

Logical Workflow for Molecular Weight
Determination

The following diagram illustrates the logical workflow for determining the molecular weight of

Dodecyltrimethoxysilane.
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Caption: Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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